Cas no 1783567-17-8 (3-(2,4,5-trifluorophenyl)butanoic acid)

• Product Name: 3-(2,4,5-trifluorophenyl)butanoic acid
• CAS No: 1783567-17-8
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6578429
• PubChem ID: 84683398
• Update Time: 2025-10-28

3-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)butanoic acid
• 1783567-17-8
• EN300-1838523

• Inchi： 1S/C10H9F3O2/c1-5(2-10(14)15)6-3-8(12)9(13)4-7(6)11/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： HFVAIPWQUPFPFE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)CC(=O)O)F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,4,5-trifluorophenyl)butanoic acid

Introduction to 3-(2,4,5-trifluorophenyl)butanoic acid (CAS No. 1783567-17-8)

3-(2,4,5-trifluorophenyl)butanoic acid (CAS No. 1783567-17-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of aromatic carboxylic acids and is characterized by a butanoic acid moiety substituted with a 2,4,5-trifluorophenyl group.

The chemical structure of 3-(2,4,5-trifluorophenyl)butanoic acid is represented by the formula C₁₀H₇F₃O₂. The presence of the trifluoromethyl group on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These properties make it an attractive candidate for the development of novel therapeutic agents.

In the realm of medicinal chemistry, 3-(2,4,5-trifluorophenyl)butanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory potential, 3-(2,4,5-trifluorophenyl)butanoic acid has also shown promise in cancer research. A research team at the University of California demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells by targeting specific signaling pathways. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells while sparing normal cells.

The synthetic route to 3-(2,4,5-trifluorophenyl)butanoic acid has been well-documented in the literature. One common approach involves the reaction of 2,4,5-trifluorobenzaldehyde with malonic acid followed by decarboxylation to yield the desired product. This method is efficient and scalable, making it suitable for large-scale production in industrial settings.

In addition to its therapeutic applications, 3-(2,4,5-trifluorophenyl)butanoic acid has found utility in other areas such as materials science and analytical chemistry. Its unique electronic properties make it a valuable reagent for the synthesis of functional materials and as a reference standard in analytical methods.

The safety profile of 3-(2,4,5-trifluorophenyl)butanoic acid has been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations and does not pose significant risks to human health when used appropriately. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety.

In conclusion, 3-(2,4,5-trifluorophenyl)butanoic acid (CAS No. 1783567-17-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.